Cas no 1806900-49-1 (2-Amino-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde)

• Product Name: 2-Amino-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde
• CAS No: 1806900-49-1
• MF: C₈H₈F₂N₂O
• MW: 186.158728599548
• CID: 4810754
• Update Time: 2025-05-20

2-Amino-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde

• Inchi： 1S/C8H8F2N2O/c1-4-5(7(9)10)2-12-8(11)6(4)3-13/h2-3,7H,1H3,(H2,11,12)
• InChI Key： DRBGIHCJHGDWKZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C=O)=C1C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 1.5
• Topological Polar Surface Area: 56

Additional information on 2-Amino-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde

2-Amino-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde: A Comprehensive Overview

The compound CAS No. 1806900-49-1, also known as 2-Amino-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes an amino group at position 2, a difluoromethyl group at position 5, and a methyl group at position 4 on the pyridine ring. The presence of these substituents imparts distinct chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the importance of 2-Amino-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for drug development, particularly in the design of new anti-inflammatory and anti-cancer agents. The molecule's ability to interact with specific biological targets has been extensively investigated, revealing promising results in preclinical models.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the pyridine ring, followed by selective substitution reactions to introduce the amino, difluoromethyl, and methyl groups. These reactions are carefully optimized to ensure high yields and purity, which are critical for its application in pharmaceutical research.

In terms of physical properties, 2-Amino-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its stability under various conditions has been tested, showing no significant degradation under normal storage conditions. These properties make it suitable for use in a wide range of chemical reactions and formulations.

One of the most exciting developments involving this compound is its application in the design of enzyme inhibitors. Recent research has demonstrated that it can effectively inhibit key enzymes involved in inflammatory pathways, offering potential therapeutic benefits for conditions such as arthritis and neurodegenerative diseases. Additionally, its role as a precursor in the synthesis of more complex molecules has been explored, further expanding its utility in chemical synthesis.

The structural versatility of CAS No. 1806900-49-1 also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has been studied, suggesting potential uses in catalysis and sensor technology. Furthermore, its electronic properties make it a promising candidate for applications in organic electronics.

In conclusion, 2-Amino-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in its synthesis and characterization, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.